Cas no 1218791-05-9 (3-(tert-Butyl)-5-iodo-1H-pyrazole)

• Product Name: 3-(tert-Butyl)-5-iodo-1H-pyrazole
• CAS No: 1218791-05-9
• MF: C₇H₁₁IN₂
• MW: 250.080113649368
• MDL: MFCD13195722
• CID: 857270
• PubChem ID: 53216916
• Update Time: 2025-10-16

3-(tert-Butyl)-5-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-5-iodo-1H-pyrazole
• 3-tert-Butyl-5-iodo-1H-pyrazole
• 5-tert-butyl-3-iodo-1H-pyrazole
• DB-339536
• MFCD13195722
• SCHEMBL21719718
• AKOS015838112
• 3-TERT-BUTYL-5-IODO-2H-PYRAZOLE
• 5-(tert-Butyl)-3-iodo-1H-pyrazole
• MFCD13195724
• 1H-Pyrazole, 5-(1,1-dimethylethyl)-3-iodo-
• ZB0401
• CS-0100211
• D76085
• 1218791-05-9
• CS-16550
• DTXSID80682045
• C7H11IN2
• AKOS015999041
• AKOS025394265

• MDL： MFCD13195722
• Inchi： 1S/C7H11IN2/c1-7(2,3)5-4-6(8)10-9-5/h4H,1-3H3,(H,9,10)
• InChI Key： QLPPZOPSXKIOCZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)(C)C)NN=1

Computed Properties

• Exact Mass: 249.99700
• Monoisotopic Mass: 249.99670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 2.31180

Additional information on 3-(tert-Butyl)-5-iodo-1H-pyrazole

Introduction to 3-(tert-Butyl)-5-iodo-1H-pyrazole (CAS No. 1218791-05-9) and Its Applications in Modern Chemical Biology

3-(tert-Butyl)-5-iodo-1H-pyrazole (CAS No. 1218791-05-9) is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and material science. This compound, characterized by a pyrazole core substituted with a tert-butyl group at the 3-position and an iodo atom at the 5-position, exhibits distinct reactivity that makes it a valuable intermediate in synthetic chemistry.

The pyrazole scaffold is a prominent motif in medicinal chemistry, known for its broad biological activity and structural versatility. The introduction of an iodo substituent at the 5-position enhances the electrophilicity of the molecule, making it an attractive candidate for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in constructing complex organic molecules, including pharmaceuticals and agrochemicals.

The tert-butyl group at the 3-position provides steric hindrance, which can influence the reactivity and selectivity of the molecule in various chemical transformations. This feature is particularly useful in designing molecules with specific binding affinities or metabolic stability. In recent years, there has been growing interest in developing novel pyrazole derivatives as pharmacophores due to their ability to modulate biological pathways effectively.

Recent research has highlighted the utility of 3-(tert-butyl)-5-iodo-1H-pyrazole in the synthesis of bioactive molecules. For instance, studies have demonstrated its role as a key intermediate in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The iodine atom allows for facile functionalization via palladium-catalyzed reactions, enabling the construction of intricate molecular architectures with high precision.

In addition to its pharmaceutical applications, 3-(tert-butyl)-5-iodo-1H-pyrazole has been explored in materials science. The compound's ability to undergo selective cross-coupling reactions makes it suitable for synthesizing organic semiconductors and light-emitting diodes (OLEDs). These materials are integral to modern electronics and display technologies, where precise molecular design is essential for optimal performance.

The synthesis of 3-(tert-butyl)-5-iodo-1H-pyrazole typically involves the iodination of a precursor such as 3-(tert-butyl)pyrazole using an appropriate iodinating agent under controlled conditions. Advances in synthetic methodologies have improved the efficiency and yield of this process, making it more accessible for industrial-scale production. The compound's stability under various reaction conditions further enhances its appeal as a synthetic building block.

One notable application of 3-(tert-butyl)-5-iodo-1H-pyrazole is in the development of antiviral agents. Pyrazole derivatives have shown promise in inhibiting viral enzymes by targeting specific binding pockets. The structural flexibility offered by the pyrazole core allows for the design of molecules that can interact with viral proteins effectively. The presence of both tert-butyl and iodo substituents provides additional handles for optimization, leading to more potent and selective antiviral drugs.

Another emerging area where 3-(tert-butyl)-5-iodo-1H-pyrazole is making an impact is in photodynamic therapy (PDT). The compound's ability to generate reactive oxygen species upon light irradiation makes it a potential candidate for photosensitizer-based therapies. Researchers are exploring its efficacy in destroying cancer cells by combining it with light sources and oxygen-rich environments, leading to targeted cellular damage.

The future prospects of 3-(tert-butyl)-5-iodo-1H-pyrazole are promising, with ongoing research focusing on expanding its applications into new domains. Innovations in synthetic chemistry continue to unlock novel ways to utilize this compound, paving the way for breakthroughs in drug discovery, materials science, and beyond. As our understanding of molecular interactions deepens, the importance of versatile intermediates like 3-(tert-butyl)-5-iodo-1H-pyrazole will only continue to grow.